
safety and handling of 4,6-Dichloro-5-
nitropyrimidine MSDS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Dichloro-5-nitropyrimidine

Cat. No.: B016160 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4,6-Dichloro-5-nitropyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,6-dichloro-5-
nitropyrimidine (CAS No. 4316-93-2), a key intermediate in the pharmaceutical and

agrochemical industries. Adherence to these guidelines is critical for ensuring laboratory safety

and procedural integrity.

Hazard Identification and Classification
4,6-Dichloro-5-nitropyrimidine is classified as a hazardous chemical under the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200)[1]. The primary hazards are associated

with irritation to the skin, eyes, and respiratory system.

GHS Classification Summary[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b016160?utm_src=pdf-interest
https://www.benchchem.com/product/b016160?utm_src=pdf-body
https://www.benchchem.com/product/b016160?utm_src=pdf-body
https://www.benchchem.com/product/b016160?utm_src=pdf-body
https://www.benchchem.com/product/b016160?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH56252&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/d69300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word:Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Property Value Source(s)

CAS Number 4316-93-2 [1][3]

Molecular Formula C₄HCl₂N₃O₂ [3]

Molecular Weight 193.97 g/mol [2][3]

Appearance
White to light yellow or tan

crystalline solid/powder
[3][4][5]

Melting Point 100 - 103 °C [2][3][4]

Solubility

Sparingly soluble in water.

Soluble in polar organic

solvents like DMSO and DMF.

[5]

Stability
Stable under normal

conditions.
[1]

Toxicological Information
While the toxicological properties have not been fully investigated, the available data indicates

irritant properties[1]. No quantitative data on acute toxicity (e.g., LD50/LC50), mutagenic,
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reproductive, or teratogenic effects is currently available[1]. The primary target organ for single-

exposure toxicity is the respiratory system[1][2].

Safe Handling and Storage Protocols
Proper handling and storage are paramount to prevent exposure and maintain chemical

integrity.

Experimental Protocol for Handling
Ventilation: Always handle 4,6-dichloro-5-nitropyrimidine in a well-ventilated area or a

chemical fume hood[1].

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the workflow

diagram below. This includes chemical safety goggles conforming to EN166 or OSHA 29

CFR 1910.133 standards, chemical-resistant gloves, and a lab coat[1][1].

Avoiding Contact: Do not get the substance in eyes, on skin, or on clothing. Avoid breathing

dust[1].

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.

Dust Formation: Avoid dust formation during handling and transfer[1].

Storage Protocol
Container: Keep the container tightly closed and store in a well-ventilated place[1].

Conditions: Store in a cool, dry place. Some suppliers recommend storage at 0-8 °C[3].

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents[1].

Security: For larger quantities or in shared spaces, consider storing locked up[1].

Visualization of Safety and Emergency Protocols
The following diagrams illustrate the logical workflows for selecting personal protective

equipment and responding to accidental exposure.
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Hazard Assessment

PPE Selection

Start: Handling
4,6-Dichloro-5-nitropyrimidine

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Eye Protection:
Wear chemical safety goggles

(OSHA 29 CFR 1910.133 / EN166)

Eye Hazard

Skin Protection:
Wear chemical-resistant gloves

and protective clothing

Skin Hazard

Respiratory Protection:
Use in well-ventilated area.

Particle filter respirator needed if
dust is generated or ventilation is poor.

Inhalation Hazard

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4,6-Dichloro-5-nitropyrimidine.
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Exposure Event Occurs

What type of exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Remove victim to fresh air.
Keep at rest in a comfortable

breathing position.

Take off contaminated clothing.
Wash off immediately with
plenty of soap and water
for at least 15 minutes.

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if present
and easy to do. Continue rinsing.

If not breathing,
give artificial respiration.

Get Medical Advice/Attention
if symptoms persist or develop.

Click to download full resolution via product page

Caption: First-Aid Emergency Response for Accidental Exposure.

Emergency and Disposal Procedures
Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry powder, or water spray[1]. For

major fires, evacuate the area and fight the fire remotely due to the risk of explosion[1].
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Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen chloride gas[1][6].

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear[1].

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear the

appropriate PPE as described in Section 4.1 and the diagram above.

Containment and Cleanup: Sweep up the spilled material, avoiding dust generation. Place it

in a suitable, closed container for disposal[6].

Environmental Precautions: Prevent the substance from entering drains or waterways[6].

Waste Disposal Protocol
Disposal of 4,6-dichloro-5-nitropyrimidine and its containers must be conducted in

accordance with all local, state, and federal regulations. Dispose of contents/container to an

approved waste disposal plant[1]. Do not empty into drains[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of 4,6-Dichloro-5-nitropyrimidine
MSDS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016160#safety-and-handling-of-4-6-dichloro-5-
nitropyrimidine-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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